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Compound of Interest

Compound Name: Antibacterial agent 117

Cat. No.: B349406 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a plausible synthesis pathway for

Antibacterial Agent 117, a triazole derivative identified as an inhibitor of Rickettsia prowazekii

MetAP1. While specific proprietary synthesis details are not publicly available, this document

outlines a scientifically sound and well-documented synthetic route based on established

chemical principles and analogous reactions found in the literature. The information herein is

intended to support research and development efforts in the field of novel antibacterial agents.

Overview of Antibacterial Agent 117
Antibacterial Agent 117 is a triazole derivative with reported inhibitory activity against

Rickettsia prowazekii methionine aminopeptidase 1 (RpMetAP1), exhibiting an IC50 value of

15 μM.[1] Its chemical structure is 5-{[(2-chlorophenyl)methyl]sulfanyl}-4H-1,2,4-triazol-3-

amine, with the CAS Number 341944-06-7. The synthesis of this molecule can be logically

approached through a two-step process: first, the formation of a key intermediate, 4-amino-4H-

1,2,4-triazole-3-thiol, followed by a regioselective S-alkylation.

Proposed Synthesis Pathway
The synthesis of Antibacterial Agent 117 can be envisioned as a two-stage process. The

initial step involves the formation of the core heterocyclic structure, 4-amino-4H-1,2,4-triazole-

3-thiol. This is followed by the introduction of the substituted benzyl group via S-alkylation.
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Stage 1: Formation of Triazole Intermediate

Stage 2: S-Alkylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b349406?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/5885958_Synthesis_of_Novel_Derivatives_of4-Amino-3-2-Furyl-5-Mercapto-124-Triazole_asPotential_HIV-1_NNRTIs
https://www.benchchem.com/product/b349406#antibacterial-agent-117-synthesis-pathway
https://www.benchchem.com/product/b349406#antibacterial-agent-117-synthesis-pathway
https://www.benchchem.com/product/b349406#antibacterial-agent-117-synthesis-pathway
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b349406?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b349406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

